Cas no 1803863-40-2 (2-Amino-6-ethylphenylpropanal)

• Product Name: 2-Amino-6-ethylphenylpropanal
• CAS No: 1803863-40-2
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 4961707
• Update Time: 2025-07-02

2-Amino-6-ethylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-ethylphenylpropanal

• Inchi： 1S/C11H15NO/c1-3-9-5-4-6-10(12)11(9)8(2)7-13/h4-8H,3,12H2,1-2H3
• InChI Key： CYYWJCPVGVTTSC-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C(=CC=CC=1CC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• XLogP3: 2
• Topological Polar Surface Area: 43.1

Additional information on 2-Amino-6-ethylphenylpropanal

Professional Introduction to Compound with CAS No. 1803863-40-2 and Product Name: 2-Amino-6-ethylphenylpropanal

The compound with the CAS number 1803863-40-2 and the product name 2-Amino-6-ethylphenylpropanal represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both an amino group and an aldehyde functionality in its molecular structure makes it a versatile intermediate for various synthetic pathways, particularly in the construction of more complex molecules.

In recent years, the demand for innovative chemical entities has surged, driven by the need for more effective and targeted treatments in medicine. 2-Amino-6-ethylphenylpropanal stands out as a promising candidate due to its ability to serve as a building block in the synthesis of pharmacophores. The aldehyde group (-CHO) is particularly valuable in organic synthesis, enabling reactions such as condensation, oxidation, and reduction, which are pivotal in constructing diverse molecular architectures. Furthermore, the amino group (-NH₂) provides a site for further functionalization, allowing chemists to tailor the compound’s properties for specific biological activities.

One of the most compelling aspects of 2-Amino-6-ethylphenylpropanal is its role in the development of small-molecule drugs. The structural motif it possesses is reminiscent of several known bioactive compounds, suggesting that it could be a precursor to molecules with therapeutic potential. For instance, derivatives of this compound have been explored in the context of enzyme inhibition and receptor binding studies. These investigations have highlighted its potential as a scaffold for designing drugs that interact with biological targets in a highly specific manner.

Recent advancements in computational chemistry have further enhanced our understanding of 2-Amino-6-ethylphenylpropanal’s reactivity and its suitability for drug discovery applications. Molecular modeling studies have revealed that this compound can adopt multiple conformations, which may influence its interactions with biological macromolecules. Such insights are crucial for rational drug design, as they allow researchers to predict how modifications to the molecule might affect its biological activity. This predictive capability is particularly valuable in high-throughput screening campaigns, where large libraries of compounds are rapidly evaluated for their potential therapeutic effects.

The synthesis of 2-Amino-6-ethylphenylpropanal itself is another area where innovation has been significant. Modern synthetic methodologies have enabled more efficient and scalable production processes compared to traditional approaches. Techniques such as catalytic hydrogenation and asymmetric synthesis have been employed to improve yields and purity while minimizing waste. These advancements not only make the compound more accessible but also align with broader sustainability goals within the chemical industry.

Moreover, the applications of 2-Amino-6-ethylphenylpropanal extend beyond pharmaceuticals into other areas such as agrochemicals and specialty chemicals. Its structural versatility allows it to be incorporated into molecules designed for crop protection or material science applications. For example, certain derivatives have shown promise as intermediates in the synthesis of pesticides or as components in advanced polymers. This broad utility underscores the importance of having versatile building blocks like 2-Amino-6-ethylphenylpropanal in chemical research and industrial applications.

In conclusion, 2-Amino-6-ethylphenylpropanal (CAS No. 1803863-40-2) represents a cornerstone compound in modern chemical synthesis and drug development. Its unique structural features make it an invaluable intermediate for constructing complex molecules with potential biological activity. The ongoing research into this compound highlights its significance and underscores the importance of continued exploration in medicinal chemistry and synthetic organic chemistry. As our understanding of molecular interactions deepens, compounds like 2-Amino-6-ethylphenylpropanal will undoubtedly play a crucial role in shaping the future of therapeutic innovation.